N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound commonly known as ITC-1. It is a potent and selective inhibitor of the enzyme phosphatase and tensin homolog (PTEN). PTEN is a tumor suppressor gene that regulates cell growth, division, and survival. The inhibition of PTEN activity by ITC-1 has been shown to have potential therapeutic applications in cancer and other diseases.
Mechanism of Action
ITC-1 inhibits the activity of N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide by binding to its catalytic site and preventing its phosphatase activity. This leads to an increase in the levels of phosphatidylinositol-3,4,5-trisphosphate (PIP3), a signaling molecule that activates the PI3K/Akt pathway. The activation of this pathway promotes cell survival and proliferation, which can be beneficial in certain disease conditions.
Biochemical and Physiological Effects:
ITC-1 has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of tumor growth, and anti-inflammatory effects. It has also been shown to have potential applications in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using ITC-1 in lab experiments is its potency and selectivity for N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide inhibition. This allows for precise control over the experimental conditions and reduces the risk of off-target effects. However, one of the limitations of using ITC-1 is its potential toxicity and the need for careful dose optimization.
Future Directions
There are several future directions for research on ITC-1 and its potential therapeutic applications. One area of research is the development of more potent and selective inhibitors of N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide activity. Another area of research is the investigation of the anti-inflammatory effects of ITC-1 and its potential applications in autoimmune diseases. Additionally, further studies are needed to explore the potential applications of ITC-1 in neurodegenerative diseases and other conditions.
Synthesis Methods
The synthesis of ITC-1 involves several steps, including the reaction of 4-isopropylphenylhydrazine with 4-methylbenzoyl chloride to form the intermediate compound 4-isopropyl-N-(4-methylbenzoyl)phenylhydrazine. This intermediate is then reacted with 4-chloro-3-nitrobenzoic acid to form the final product, ITC-1.
Scientific Research Applications
ITC-1 has been extensively studied for its potential therapeutic applications in cancer and other diseases. The inhibition of N-(4-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide activity by ITC-1 has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth in animal models. ITC-1 has also been shown to have anti-inflammatory effects and potential applications in neurodegenerative diseases.
properties
Molecular Formula |
C19H20N4O |
---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
1-(4-methylphenyl)-N-(4-propan-2-ylphenyl)-1,2,4-triazole-3-carboxamide |
InChI |
InChI=1S/C19H20N4O/c1-13(2)15-6-8-16(9-7-15)21-19(24)18-20-12-23(22-18)17-10-4-14(3)5-11-17/h4-13H,1-3H3,(H,21,24) |
InChI Key |
VWZCQRGYMQTUPI-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=C(C=C3)C(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=C(C=C3)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.